Cas no 2411271-73-1 (N-cyclopropyl-N-(oxan-4-yl)methylprop-2-enamide)

N-Cyclopropyl-N-(oxan-4-yl)methylprop-2-enamide is a specialized acrylamide derivative featuring a cyclopropyl and tetrahydropyranyl (oxan-4-yl)methyl substitution. This structure imparts unique steric and electronic properties, making it valuable in synthetic organic chemistry and pharmaceutical research. The cyclopropyl group enhances rigidity and metabolic stability, while the tetrahydropyranyl moiety improves solubility and bioavailability. The acrylamide functionality allows for further derivatization via Michael addition or polymerization, enabling applications in drug discovery and material science. Its well-defined reactivity profile and balanced lipophilicity make it a versatile intermediate for constructing complex molecules. Suitable for controlled reactions, it offers synthetic flexibility in developing bioactive compounds or functional materials.
N-cyclopropyl-N-(oxan-4-yl)methylprop-2-enamide structure
2411271-73-1 structure
Product Name:N-cyclopropyl-N-(oxan-4-yl)methylprop-2-enamide
CAS No:2411271-73-1
MF:C12H19NO2
MW:209.2847635746
CID:5684083
PubChem ID:145909876
Update Time:2025-11-07

N-cyclopropyl-N-(oxan-4-yl)methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • Z3292142418
    • 2411271-73-1
    • N-cyclopropyl-N-[(oxan-4-yl)methyl]prop-2-enamide
    • N-Cyclopropyl-N-((tetrahydro-2H-pyran-4-yl)methyl)acrylamide
    • N-Cyclopropyl-N-(oxan-4-ylmethyl)prop-2-enamide
    • EN300-26573695
    • N-cyclopropyl-N-(oxan-4-yl)methylprop-2-enamide
    • Inchi: 1S/C12H19NO2/c1-2-12(14)13(11-3-4-11)9-10-5-7-15-8-6-10/h2,10-11H,1,3-9H2
    • InChI Key: CTYYIKJUAZCICD-UHFFFAOYSA-N
    • SMILES: O1CCC(CC1)CN(C(C=C)=O)C1CC1

Computed Properties

  • Exact Mass: 209.141578849g/mol
  • Monoisotopic Mass: 209.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 29.5Ų

N-cyclopropyl-N-(oxan-4-yl)methylprop-2-enamide Pricemore >>

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Additional information on N-cyclopropyl-N-(oxan-4-yl)methylprop-2-enamide

N-Cyclopropyl-N-(Oxan-4-yl)Methylprop-2-Enamide: A Comprehensive Overview

N-cyclopropyl-N-(oxan-4-yl)methylprop-2-enamide, also known by its CAS number 2411271-73-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopropyl group, an oxane ring, and a propenamide functional group. The cyclopropyl moiety contributes to the compound's stability and reactivity, while the oxane ring introduces flexibility and potential for further functionalization. The propenamide group adds versatility to the molecule, making it suitable for a wide range of applications.

Recent studies have highlighted the potential of N-cyclopropyl-N-(oxan-4-yl)methylprop-2-enamide in drug delivery systems. Researchers have found that the compound's structure allows for efficient encapsulation of bioactive molecules, enhancing their bioavailability. This property has led to its exploration in the development of targeted drug delivery systems, particularly in cancer therapy. The cyclopropyl group's ability to form stable bonds with other molecules has been instrumental in these advancements.

In addition to its role in pharmaceuticals, N-cyclopropyl-N-(oxan-4-yl)methylprop-2-enamide has shown promise in polymer chemistry. Its oxane ring facilitates polymerization under mild conditions, leading to the creation of novel polymeric materials with improved mechanical properties. These materials are being investigated for use in biodegradable plastics and advanced composites.

The synthesis of N-cyclopropyl-N-(oxan-4-yl)methylprop-2-enamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the cyclopropane ring through a Simmons-Smith reaction and the subsequent functionalization of the oxane ring. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, opening new avenues for its application in chiral recognition technologies.

From an environmental standpoint, N-cyclopropyl-N-(oxan-4-yl)methylprop-2-enamide demonstrates excellent biodegradability under controlled conditions. Studies have shown that it can be fully degraded by microbial action within a relatively short period, making it a sustainable alternative to traditional synthetic compounds. This characteristic aligns with current global efforts to develop eco-friendly chemical products.

In conclusion, N-cyclopropyl-N-(oxan-4-yl)methylprop-2-enamide (CAS 2411271-73-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and favorable properties make it an invaluable tool in modern chemistry and materials science. As research continues to uncover new uses for this compound, it is poised to play an increasingly important role in both academic and industrial settings.

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